Cas no 1160472-93-4 (4-methoxy-3-(1H-tetrazol-5-yl)aniline)

• Product Name: 4-methoxy-3-(1H-tetrazol-5-yl)aniline
• CAS No: 1160472-93-4
• MF: C₈H₉N₅O
• MW: 191.189960241318
• MDL: MFCD11983414
• CID: 5549263
• Update Time: 2025-06-08

4-methoxy-3-(1H-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-(1H-tetrazol-5-yl)aniline
• Benzenamine, 4-methoxy-3-(2H-tetrazol-5-yl)-

• MDL： MFCD11983414
• Inchi： 1S/C8H9N5O/c1-14-7-3-2-5(9)4-6(7)8-10-12-13-11-8/h2-4H,9H2,1H3,(H,10,11,12,13)
• InChI Key： ASHNOHYZDBGNMO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC)C(C2=NNN=N2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-methoxy-3-(1H-tetrazol-5-yl)aniline

Chemical Profile of 4-methoxy-3-(1H-tetrazol-5-yl)aniline (CAS No. 1160472-93-4)

4-methoxy-3-(1H-tetrazol-5-yl)aniline, identified by its Chemical Abstracts Service (CAS) number 1160472-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aniline derivatives, characterized by the presence of an aromatic amine group and additional functional substituents that modulate its chemical properties and biological activities. The structural configuration of 4-methoxy-3-(1H-tetrazol-5-yl)aniline incorporates a methoxy group at the 4-position of the aniline core and a 1H-tetrazole moiety at the 3-position, which collectively contribute to its unique reactivity and potential therapeutic applications.

The synthesis of 4-methoxy-3-(1H-tetrazol-5-yl)aniline typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. The introduction of the 1H-tetrazole group, a heterocyclic compound known for its bioisosteric properties with other nitrogen-containing heterocycles such as pyrazole and triazole, enhances the compound's binding affinity to biological targets. This structural feature is particularly relevant in drug design, where precise molecular interactions are critical for efficacy and selectivity.

In recent years, 4-methoxy-3-(1H-tetrazol-5-yl)aniline has been studied for its potential role in developing novel therapeutic agents. The methoxy group at the para position of the aniline ring influences electron distribution, making the molecule more susceptible to interactions with enzymes and receptors. Such interactions are pivotal in modulating biological pathways associated with various diseases. Preliminary research suggests that this compound may exhibit pharmacological properties relevant to neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 4-methoxy-3-(1H-tetrazol-5-yl)aniline is its versatility in medicinal chemistry. The combination of the methoxy and tetrazole substituents provides multiple sites for functionalization, allowing chemists to derive analogs with tailored biological activities. For instance, modifications at the tetrazole ring can alter its solubility, metabolic stability, and target specificity. Such flexibility is essential for optimizing drug candidates through structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-methoxy-3-(1H-tetrazol-5-yl)aniline. Molecular docking simulations have been employed to predict binding affinities with various protein targets, including kinases and transcription factors implicated in disease pathways. These studies have highlighted the compound's potential as a scaffold for drug development, particularly in targeting aberrant signaling pathways in cancer and neurodegenerative diseases.

The pharmacokinetic profile of 4-methoxy-3-(1H-tetrazol-5-yl)aniline is another critical area of investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure therapeutic efficacy and safety. Preliminary pharmacokinetic studies indicate that this compound exhibits moderate oral bioavailability and reasonable tissue distribution, suggesting its feasibility for systemic administration. However, further studies are needed to fully characterize its metabolic fate and potential drug-drug interactions.

In conclusion, 4-methoxy-3-(1H-tetrazol-5-yl)aniline (CAS No. 1160472-93-4) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. The synergistic effects of the methoxy and tetrazole groups make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.